Cas no 1197822-55-1 (2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride
• CAS No: 1197822-55-1
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 4576946
• Update Time: 2025-05-21

2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride

• Inchi： 1S/C14H13N3.ClH/c1-9-6-7-11(15)10(8-9)14-16-12-4-2-3-5-13(12)17-14;/h2-8H,15H2,1H3,(H,16,17);1H
• InChI Key： FYJCVKCYFJOFSQ-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=CC=1C1=NC2=CC=CC=C2N1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride

Introduction to 2-(1H-1,3-Benzodiazol-2-yl)-4-methylaniline Dihydrochloride (CAS No. 1197822-55-1)

2-(1H-1,3-Benzodiazol-2-yl)-4-methylaniline dihydrochloride (CAS No. 1197822-55-1) is a highly specialized compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique benzodiazole core and 4-methyl substitution, has garnered attention due to its versatile properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of antimicrobial agents and anticancer therapies, making it a focal point in contemporary chemical research.

The synthesis of 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride involves a series of intricate reactions, including the formation of the benzodiazole ring system and subsequent functionalization. The compound's structure is notable for its aromatic stability, which contributes to its thermal and chemical stability. This stability makes it an ideal candidate for applications in both organic synthesis and materials science.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of benzodiazole-containing compounds. For instance, studies utilizing density functional theory (DFT) have revealed that the benzodiazole moiety in this compound exhibits significant electron-withdrawing effects, enhancing its reactivity in certain chemical transformations. This understanding has paved the way for innovative synthetic strategies, further expanding the scope of its applications.

In the realm of pharmacology, 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride has shown remarkable promise as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its selective cytotoxicity against cancer cells highlights its potential role in targeted cancer therapy.

The compound's ability to form stable complexes with metal ions has also opened avenues for its use in coordination chemistry and catalysis. Researchers have explored its application as a ligand in transition metal-catalyzed reactions, where it has exhibited superior catalytic activity compared to traditional ligands. This discovery underscores its versatility and positions it as a valuable tool in modern catalytic processes.

From an environmental perspective, the synthesis and application of benzodiazole derivatives like this compound are being scrutinized for their ecological impact. Efforts are underway to develop greener synthesis routes that minimize waste and energy consumption. These initiatives align with global sustainability goals and reflect the growing emphasis on eco-friendly chemical practices.

In conclusion, 2-(1H-1,3-benzodiazol-2-yl)-4-methylaniline dihydrochloride (CAS No. 1197822-55-1) stands at the forefront of chemical innovation, offering a wealth of opportunities across diverse scientific disciplines. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.